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Compound of Interest

Compound Name: 3-Bromo-5-formylbenzoic acid

Cat. No.: B112580 Get Quote

An In-depth Technical Guide to 3-Bromo-5-formylbenzoic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-5-formylbenzoic acid
(CAS No. 398119-27-2), a versatile building block in synthetic and medicinal chemistry. This

document details its chemical and physical properties, safety and handling protocols, and its

emerging role in the synthesis of novel therapeutic agents.

Core Chemical Information
CAS Number: 398119-27-2[1][2]

3-Bromo-5-formylbenzoic acid is a trifunctional aromatic compound containing a carboxylic

acid, an aldehyde (formyl group), and a bromine atom. This unique combination of functional

groups makes it a valuable intermediate for creating complex molecular architectures,

particularly in the field of drug discovery.

Table 1: Chemical and Physical Properties
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Property Value Source

CAS Number 398119-27-2 [1][2]

Molecular Formula C₈H₅BrO₃ [1][2]

Molecular Weight 229.03 g/mol [1]

IUPAC Name 3-bromo-5-formylbenzoic acid [1]

Canonical SMILES
C1=C(C=C(C=C1C(=O)O)Br)C

=O
[1]

InChI Key
NQFXEXFUWOVHGW-

UHFFFAOYSA-N
[1]

Appearance White to off-white solid (typical) -

Melting Point 155 - 158 °C [3]

Boiling Point Data not available -

Solubility
Soluble in organic solvents like

DMF, DMSO.
-

Safety and Handling
3-Bromo-5-formylbenzoic acid is considered hazardous and should be handled with

appropriate personal protective equipment (PPE) in a well-ventilated area.

Table 2: GHS Hazard and Precautionary Statements
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GHS Classification Code Statement

Hazard Statements H302 Harmful if swallowed.[1]

H315 Causes skin irritation.[1][3]

H319
Causes serious eye irritation.

[1][3]

H335
May cause respiratory

irritation.[1][3]

Precautionary Statements P261 Avoid breathing dust.[3]

P264
Wash skin thoroughly after

handling.[3]

P280
Wear protective gloves/eye

protection/face protection.[3]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

Applications in Research and Drug Development
The unique trifunctional nature of 3-Bromo-5-formylbenzoic acid makes it a valuable starting

material in medicinal chemistry. While specific drugs derived directly from this compound are

not widely documented in publicly available literature, its structural motifs are present in

molecules targeting various diseases.

Derivatives of bromo-benzoic acids are known to be key intermediates in the synthesis of:

Anti-cancer agents: Similar structures have been utilized in the development of kinase

inhibitors, such as those targeting VEGFR2, which is crucial in angiogenesis (the formation

of new blood vessels that tumors need to grow).[4]
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Agrochemicals: This class of compounds serves as a building block for herbicides and

pesticides.[5][6]

Novel Therapeutics: The bromine atom allows for cross-coupling reactions (e.g., Suzuki,

Heck), while the aldehyde and carboxylic acid groups provide sites for forming amides,

esters, and other functional groups, enabling the construction of diverse chemical libraries

for high-throughput screening.

Potential Signaling Pathway Involvement
Given that structurally related compounds are investigated as anticancer agents, a logical

application of 3-Bromo-5-formylbenzoic acid is in the synthesis of inhibitors targeting key

signaling pathways in cancer. One such pathway is the VEGFR2 signaling cascade, which is

critical for tumor angiogenesis.
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Caption: Simplified VEGFR2 signaling pathway, a common target in anti-cancer drug

development.

Experimental Protocols
While a specific, detailed synthesis protocol for 3-Bromo-5-formylbenzoic acid is not readily

available in the provided search results, a general synthetic approach can be inferred from the

synthesis of analogous compounds, such as the oxidation of a methyl group to a carboxylic

acid. A plausible synthetic route would involve the selective oxidation of one of two methyl

groups on a dibromotoluene precursor, followed by functional group manipulation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemimpex.com/products/45486
https://www.nbinno.com/article/other-organic-chemicals/chemistry-possibility-investigating-3-bromo-5-nitrobenzoic-acids-role-synthesis-iu
https://www.benchchem.com/product/b112580?utm_src=pdf-body
https://www.benchchem.com/product/b112580?utm_src=pdf-body-img
https://www.benchchem.com/product/b112580?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A more direct, albeit hypothetical, protocol would be the bromination of 3-formyl-5-

methylbenzoic acid.

General Workflow for Synthesis and Purification
The following diagram illustrates a typical workflow for the synthesis, purification, and

characterization of a chemical intermediate like 3-Bromo-5-formylbenzoic acid.
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Caption: General experimental workflow for the synthesis and purification of a chemical

intermediate.

This guide serves as a foundational resource for professionals engaged in chemical synthesis

and drug discovery. The unique structural features and reactivity of 3-Bromo-5-formylbenzoic
acid position it as a compound of significant interest for future research and development

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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